Cas no 103606-72-0 (Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate)

• Product Name: Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
• CAS No: 103606-72-0
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD04039138
• CID: 137180
• Update Time: 2024-11-03

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate
• Benzoic acid,2-(3-hydroxy-1-propyn-1-yl)-, methyl ester
• METHYL 2-(3-HYDROXYPROP-1-YNYL)BENZOATE
• AKOS PRN-0006
• Methyl 2-(3-hydroxyprop-1-yn-1-yl)
• ethyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate

• MDL： MFCD04039138
• Inchi： 1S/C11H10O3/c1-14-11(13)10-7-3-2-5-9(10)6-4-8-12/h2-3,5,7,12H,8H2,1H3
• InChI Key： YSEORDDJWGLYRL-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C#CCO)=O

Computed Properties

• Exact Mass: 190.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 46.53000
• LogP: 0.81700

Methyl 2-(3-hydroxyprop-1-yn-1-yl)benzoate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：